Cas no 1910123-57-7 ((3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(5-methyloxolan-2-yl)propanoic acid)

• Product Name: (3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(5-methyloxolan-2-yl)propanoic acid
• CAS No: 1910123-57-7
• MF: C₂₃H₂₅NO₅
• MW: 395.448306798935
• CID: 6193223
• PubChem ID: 104941323
• Update Time: 2025-07-20

(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(5-methyloxolan-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(5-methyloxolan-2-yl)propanoic acid
• (3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(5-methyloxolan-2-yl)propanoic acid
• 1910123-57-7
• EN300-1286908

• Inchi： 1S/C23H25NO5/c1-14-10-11-21(29-14)20(12-22(25)26)24-23(27)28-13-19-17-8-4-2-6-15(17)16-7-3-5-9-18(16)19/h2-9,14,19-21H,10-13H2,1H3,(H,24,27)(H,25,26)/t14?,20-,21?/m0/s1
• InChI Key： FBMYFCBPSSBPIV-NAXCRDPKSA-N
• SMILES： O1C(C)CCC1[C@H](CC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 395.17327290g/mol
• Monoisotopic Mass: 395.17327290g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 574
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 84.9Ų

Additional information on (3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(5-methyloxolan-2-yl)propanoic acid

Comprehensive Overview of (3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(5-methyloxolan-2-yl)propanoic acid (CAS No. 1910123-57-7)

The compound (3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(5-methyloxolan-2-yl)propanoic acid, with the CAS number 1910123-57-7, is a specialized organic molecule widely utilized in peptide synthesis and pharmaceutical research. Its unique structure, featuring a fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group and a 5-methyloxolan-2-yl moiety, makes it a valuable intermediate in the development of bioactive compounds. Researchers and chemists frequently search for this compound due to its role in solid-phase peptide synthesis (SPPS) and its potential applications in drug discovery.

In recent years, the demand for Fmoc-protected amino acid derivatives like (3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(5-methyloxolan-2-yl)propanoic acid has surged, driven by advancements in peptide-based therapeutics and bioconjugation techniques. This compound is particularly relevant in the context of targeted drug delivery systems and proteomics research, where precise molecular modifications are critical. Its chiral center at the 3S position further enhances its utility in stereoselective synthesis, a topic of growing interest in medicinal chemistry.

The synthesis and characterization of CAS 1910123-57-7 involve sophisticated techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC). These methods ensure the purity and consistency required for high-stakes applications like clinical trials and biopharmaceutical production. Given its niche yet pivotal role, this compound is often discussed in forums focusing on peptide modification strategies and organic synthesis optimization.

From an industrial perspective, (3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(5-methyloxolan-2-yl)propanoic acid is manufactured under stringent quality controls to meet the standards of Good Manufacturing Practice (GMP). Its stability under various pH conditions and compatibility with common coupling reagents make it a preferred choice for large-scale peptide production. Additionally, its solubility profile in organic solvents like dimethylformamide (DMF) and dichloromethane (DCM) further broadens its applicability in diverse synthetic protocols.

As the scientific community continues to explore peptide-based vaccines and personalized medicine, compounds like CAS 1910123-57-7 are gaining traction. Researchers are particularly interested in its potential to facilitate site-specific modifications and multifunctional peptide conjugates. This aligns with current trends in precision medicine, where tailored molecular designs are paramount. For those delving into structure-activity relationship (SAR) studies, this compound offers a versatile scaffold for probing biochemical interactions.

In summary, (3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(5-methyloxolan-2-yl)propanoic acid (CAS No. 1910123-57-7) represents a critical tool in modern chemical and pharmaceutical research. Its multifaceted applications, from peptide engineering to drug development, underscore its importance in advancing scientific innovation. As interest in biologically active peptides grows, this compound is poised to remain a focal point in both academic and industrial settings.